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Compound of Interest

Compound Name: ML380

Cat. No.: B609160

For Immediate Implementation: This document provides critical safety and logistical guidance
for the handling and disposal of ML380, a potent and selective M5 muscarinic acetylcholine
receptor positive allosteric modulator. All personnel must adhere to these procedures to ensure
a safe laboratory environment.

ML380 is a neuroactive compound with a CAS Number of 1627138-52-6.[1] While a specific
Safety Data Sheet (SDS) is not readily available, the potent and selective nature of this
compound necessitates handling with the utmost care, treating it as a potentially hazardous
substance. The following guidelines are based on best practices for handling potent research
chemicals.

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is mandatory to prevent exposure through inhalation, dermal
contact, or ingestion. The following table summarizes the required PPE for all stages of ML380
handling.
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Standard/Specificat
PPE Category Item . Purpose
ion
Prevents skin contact.
Double gloving
Hand Protection Double Nitrile Gloves ASTM D6319 provides an extra
barrier against
contamination.
Protects eyes from
Eye Protection Safety Goggles ANSI 787.1 splashes and airborne
particles.
To be worn over
safety goggles to
Face Protection Face Shield ANSI 787.1

protect the entire face

from splashes.

Body Protection

Disposable Lab Coat
with Knit Cuffs

Protects skin and
personal clothing from

contamination.

Respiratory Protection

NIOSH-approved N95

Respirator or higher

Prevents inhalation of
airborne particles,
especially when
handling the solid

compound.

Foot Protection

Closed-toe Shoes

Protects feet from

spills.

Operational Plan: From Receipt to Disposal

Adherence to a strict, step-by-step protocol is crucial for minimizing exposure risk.

Receiving and Storage

» Upon receipt, visually inspect the container for any signs of damage or leakage.
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o Store ML380 in a designated, clearly labeled, and well-ventilated "Potent Compound"
storage area, away from incompatible materials.

e The storage container must be tightly sealed.

Preparation of Solutions

 All handling of solid ML380 must be conducted within a certified chemical fume hood or a
glove box to control airborne particles.

e Use a dedicated set of non-sparking spatulas and weighing papers.

* When dissolving, add the solvent to the solid slowly to avoid splashing.

Handling of Solutions

o Clearly label all solutions with the compound name, concentration, date, and hazard
warning.

o Use a fume hood for all procedures involving the transfer or use of ML380 solutions.

e Avoid the use of needles and syringes whenever possible to prevent accidental sharps
injuries. If unavoidable, use syringes with locking mechanisms.

Spill Management

¢ In case of a spill, evacuate the immediate area and alert colleagues.

Wear the full complement of prescribed PPE before starting cleanup.

For small spills, absorb the material with an inert absorbent (e.g., vermiculite, sand).

For larger spills, follow your institution's hazardous material spill response protocol.

Collect all cleanup materials in a sealed, labeled hazardous waste container.

Disposal Plan
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Proper disposal of ML380 and all contaminated materials is critical to prevent environmental
contamination and accidental exposure.

» Waste Segregation: All materials that have come into contact with ML380, including gloves,
weighing papers, pipette tips, and empty vials, must be considered hazardous waste.

o Waste Containers: Use dedicated, clearly labeled, and leak-proof hazardous waste
containers.

» Disposal Route: Do not dispose of ML380 down the drain or in the regular trash. All ML380
waste must be disposed of through your institution's hazardous waste management
program. This typically involves incineration by a licensed waste disposal contractor.

o Decontamination: All non-disposable equipment (e.g., glassware, spatulas) must be
thoroughly decontaminated. A common procedure involves rinsing with a suitable solvent
(e.g., ethanol) followed by washing with soap and water. The solvent rinse should be
collected as hazardous waste.

Experimental Workflow for Safe Handling of ML380

Preparation Handling & Experimentation Cleanup & Disposal
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Caption: Workflow for the safe handling of ML380 from preparation to disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Handling Protocols for ML380]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b609160#personal-protective-equipment-for-handling-
mi380]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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